5-(4-chlorophenyl)-4-[(3-fluorobenzylidene)amino]-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-(4-chlorophenyl)-4-[(E)-(3-fluorophenyl)methylideneamino]-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C15H10ClFN4S/c16-12-6-4-11(5-7-12)14-19-20-15(22)21(14)18-9-10-2-1-3-13(17)8-10/h1-9H,(H,20,22)/b18-9+
• InChI Key: FYDFJNVGYIDLCE-GIJQJNRQSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C=NN2C(=NNC2=S)C3=CC=C(C=C3)Cl
• Isomeric SMILES: C1=CC(=CC(=C1)F)/C=N/N2C(=NNC2=S)C3=CC=C(C=C3)Cl
• Molecular Formula: C15H10ClFN4S
• Molecular Weight: 332.8 g/mol

Description

5-(4-chlorophenyl)-4-[(3-fluorobenzylidene)amino]-4H-1,2,4-triazole-3-thiol is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a member of the triazole family of compounds, which are known for their diverse biological activities. In

Scientific Research Applications

5-(4-chlorophenyl)-4-[(3-fluorobenzylidene)amino]-4H-1,2,4-triazole-3-thiol has been extensively studied for its potential applications in scientific research. One of the main areas of research has been in the field of cancer therapy. This compound has been shown to have potent anti-cancer activity, particularly against breast cancer cells. In addition, it has also been studied for its potential use as an anti-inflammatory agent.

Mechanism of Action

The mechanism of action of 5-(4-chlorophenyl)-4-[(3-fluorobenzylidene)amino]-4H-1,2,4-triazole-3-thiol is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in cancer cell growth and proliferation. In addition, it may also work by modulating the immune system and reducing inflammation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-(4-chlorophenyl)-4-[(3-fluorobenzylidene)amino]-4H-1,2,4-triazole-3-thiol have been extensively studied. In vitro studies have shown that this compound has potent anti-cancer activity, particularly against breast cancer cells. In addition, it has also been shown to have anti-inflammatory activity. However, the exact biochemical and physiological effects of this compound are still being studied.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-(4-chlorophenyl)-4-[(3-fluorobenzylidene)amino]-4H-1,2,4-triazole-3-thiol in lab experiments is its high yield of synthesis. This makes it an attractive compound for large-scale production. In addition, its potent anti-cancer and anti-inflammatory activity make it a promising compound for further research. However, one of the limitations of using this compound in lab experiments is its relatively high cost compared to other compounds.

Future Directions

There are several future directions for research on 5-(4-chlorophenyl)-4-[(3-fluorobenzylidene)amino]-4H-1,2,4-triazole-3-thiol. One area of research is to further elucidate its mechanism of action and its biochemical and physiological effects. In addition, there is a need for further research on its potential use as an anti-cancer and anti-inflammatory agent. Other future directions include studying its potential use in other disease areas, such as autoimmune diseases and neurological disorders.

Synthesis Methods

The synthesis of 5-(4-chlorophenyl)-4-[(3-fluorobenzylidene)amino]-4H-1,2,4-triazole-3-thiol can be achieved through a multi-step reaction process. The starting materials for this synthesis are 4-chlorobenzaldehyde, 3-fluorobenzylamine, and thiosemicarbazide. The reaction involves the condensation of these three compounds to form the desired product. The yield of this reaction is typically high, making it an attractive method for the large-scale production of this compound.